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Compound of Interest

Compound Name: TDI-11861

Cat. No.: B10856158 Get Quote

Essential Safety and Handling Guide for TDI-
11861
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of TDI-11861, a potent and selective soluble adenylyl cyclase (sAC) inhibitor. The following

procedural guidance is designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While one supplier Safety Data Sheet (SDS) classifies TDI-11861 as not a hazardous

substance or mixture, another advises treating it as potentially hazardous until more

information is available.[1][2] Therefore, a cautious approach is recommended. The primary

routes of exposure are inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

solutions containing TDI-

11861.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents direct skin contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

generating dust or aerosols.

Prevents inhalation of the

compound, especially if in

powdered form.

Chemical and Physical Properties
A clear understanding of TDI-11861's properties is crucial for its proper handling and storage.

Property Value Source

Molecular Formula C₂₂H₂₅ClF₂N₆O₃ [1][3]

Molecular Weight 494.9 g/mol [1][3]

Appearance Solid [1]

Purity ≥95% [1]

Solubility

Soluble in DMSO (up to 50

mg/mL with ultrasound) and

ethanol (up to 100 mM).

[3]

Storage
Store as a solid at -20°C for up

to 4 years.
[1]

Experimental Protocols
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Preparation of Stock Solutions
TDI-11861 is typically supplied as a solid.[1] Stock solutions should be prepared in a chemical

fume hood.

Materials:

TDI-11861 solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the vial of solid TDI-11861 to room temperature before opening.

Weigh the desired amount of TDI-11861 in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution thoroughly to dissolve the solid.

If necessary, use an ultrasonic bath to aid dissolution.[3]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[4]
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Caption: Workflow for TDI-11861 Stock Solution Preparation.

In Vitro Handling for Cellular Assays
This protocol provides a general guideline for using TDI-11861 in cell-based experiments.

Procedure:

Thaw an aliquot of the TDI-11861 stock solution at room temperature.

Dilute the stock solution to the final working concentration in the appropriate cell culture

medium.

Ensure thorough mixing of the final solution before adding it to the cells.
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For example, a study on rat 4-4 cells used TDI-11861 at a concentration of 5.5 nM for 15

minutes to inhibit sAC-mediated cAMP accumulation.[3][4]

In Vivo Handling for Animal Studies
This protocol is based on studies in male CD-1 mice. All animal procedures must be approved

by an Institutional Animal Care and Use Committee (IACUC).

Procedure:

Prepare the dosing solution from the stock solution using a suitable vehicle.

A study in mice used a single oral dose of 50 mg/kg to induce a reversible contraceptive

effect.[3]

Administer the solution to the animals using appropriate and humane techniques (e.g., oral

gavage).

Monitor the animals for any adverse effects.

Signaling Pathway of TDI-11861
TDI-11861 is an inhibitor of soluble adenylyl cyclase (sAC).
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Caption: TDI-11861 Inhibition of the sAC Signaling Pathway.

Disposal Plan
Proper disposal of TDI-11861 and its containers is essential to prevent environmental

contamination and ensure laboratory safety.

Procedure:

Unused Solid Compound and Empty Containers: Dispose of as chemical waste in

accordance with local, state, and federal regulations. Do not dispose of in regular trash.

Solutions: Collect all solutions containing TDI-11861 in a designated, labeled hazardous

waste container.

Contaminated Materials: Dispose of any materials that have come into contact with TDI-
11861 (e.g., pipette tips, gloves, paper towels) as chemical waste.
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Disposal Workflow
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Caption: Disposal Workflow for TDI-11861 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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